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Compound of Interest

Compound Name: Atazanavir-d9

Cat. No.: B032600

This guide provides a comprehensive overview of the safety data for Atazanavir-d9, intended
for researchers, scientists, and professionals in drug development. The information is compiled
from available safety data sheets for the parent compound, atazanavir, and atazanavir sulfate,
as specific safety studies on the deuterated analog are not extensively available. The safety
profile of Atazanavir-d9 is expected to be comparable to its non-deuterated counterpart.

Core Safety and Handling

Atazanavir is an antiretroviral drug of the protease inhibitor class used to treat HIV infection.[1]
[2] The deuterated form, Atazanavir-d9, is a stable isotope-labeled analog used in research,
such as in pharmacokinetic studies.[3]

GHS Hazard Classification

Atazanavir sulfate is classified under the Globally Harmonized System (GHS) with the following
hazards:

e Serious Eye Damage/Eye Irritation (Category 1)[4][5]

» Specific Target Organ Toxicity, Repeated Exposure (Category 1), affecting the liver and
heart.[4][6]

The signal word is Danger.[4][6] Hazard statements include H318 (Causes serious eye
damage) and H372 (Causes damage to organs through prolonged or repeated exposure).[4][5]
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The following pictograms are associated with Atazanavir:

o Corrosion[1][4]

e Health Hazard[1][4]

Quantitative Data Summary

The following tables summarize the available quantitative and physical/chemical data for

Atazanavir and its sulfate salt. This data is critical for safe handling, storage, and experimental

design.

husical and Chemical :

Property Value Source
Molecular Formula C38H43D9N607 [3]
Molecular Weight 713.91 g/mol [3]
CAS Number 1092540-51-6 [3]

Off-white to pale yellow

Appearance colored granular powder 7l
Melting Point 198 °C [6]
Bioavailability 60-68% [2]
Protein Binding 86% [2]
Elimination Half-life ~7.9 hours (Human) [2][6]

Toxicological Data

Detailed quantitative toxicological data such as LD50 values are not readily available in the

provided search results. However, qualitative toxicological information and target organs have

been identified.
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Endpoint Observation Species Source
Target Organs Heart, Liver Not specified [41[6]
o Severely irritating to N
Eye Irritation Not specified [6]
eyes

) . No treatment-related
Carcinogenicity (2-
tumors observed. Rat [6]

year oral study)
NOAEL = 1,200 mg/kg

NOAEL = 1,000
mg/kg. Low dose
) effects include fecal
3-Month Dietary Study Rat [6]
changes and changes
in clinical pathology

parameters.

Experimental Protocols and Methodologies

The safety data sheets reviewed do not provide detailed experimental protocols for the
toxicological studies cited. They are summaries of findings. For detailed methodologies, direct
consultation of the cited studies would be required.

Mandatory Visualizations

The following diagrams illustrate key safety workflows and concepts related to the handling and

potential hazards of Atazanavir-d9.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://static.cymitquimica.com/products/41/pdf/sds-Y0002052.pdf
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://www.benchchem.com/product/b032600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

First Aid for ir-d9 Exp

Exposure Event

D
: o e B

/ / First Aid Procedures \ \

Rinse cautiously with water for several minutes. I Wash off immediately with plenty of water for at least 15 minutes. Do NOT induce vomiting.

Inhalation

<| Eye Contact | | sSkin Contact

Move to fresh air.

Remove contact lenses, if present and easy to do. emove contaminated clothing. Provide oxygen or artificial respiration if needed. Clean mouth with water and drink plenty of water.

Continue rinsing

Medical Attention

Get medical advice/attention if you feel unwell,
For eye contact, immediately call a POISON CENTER or doctor.
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Logical Pathway of Atazanavir-d9 Toxicity

Prolonged or Repeated Exposure

(Inhalation, Ingestion, Skin/Eye Contact)

Systemic Absorption and Distribution

Y

Hepatic Metabolism
(Primarily via CYP3A4)

Target Organs

Liver Heart

Organ Damage
(e.g., Transaminase Elevations, Cardiac Conduction Abnormalities)
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Required Personal Protective Equipment (PPE)

Handling Atazanavir-d9

Eye/Face Protection Protective Gloves Protective Clothing Respiratory Protection
(Safety goggles, Face shield) (Nitrile rubber recommended) (Lab coat, Coveralls) (If dust is generated)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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